Cas no 1227595-30-3 (4-Fluoro-2-iodo-6-(trifluoromethyl)pyridine)
4-Fluoro-2-iodo-6-(trifluoromethyl)pyridine is a fluorinated and iodinated pyridine derivative with significant utility in pharmaceutical and agrochemical synthesis. Its key structural features—fluoro, iodo, and trifluoromethyl substituents—enhance reactivity, making it a versatile intermediate for cross-coupling reactions, such as Suzuki or Sonogashira couplings. The electron-withdrawing trifluoromethyl group improves stability and influences the compound's electronic properties, while the iodine atom serves as a reactive handle for further functionalization. This compound is particularly valuable in the development of bioactive molecules due to its ability to introduce fluorinated motifs, which are increasingly important in drug design for improved metabolic stability and bioavailability. Suitable for controlled environments, it requires handling under inert conditions due to its sensitivity.
1227595-30-3 structure
Product Name:4-Fluoro-2-iodo-6-(trifluoromethyl)pyridine
CAS No:1227595-30-3
MF:C6H2F4IN
MW:290.984867572784
CID:4689368
Update Time:2025-11-01
4-Fluoro-2-iodo-6-(trifluoromethyl)pyridine Chemical and Physical Properties
Names and Identifiers
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- 4-fluoro-2-iodo-6-(trifluoromethyl)pyridine
- FCH1344906
- 4-Fluoro-2-iodo-6-(trifluoromethyl)pyridine
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- Inchi： 1S/C6H2F4IN/c7-3-1-4(6(8,9)10)12-5(11)2-3/h1-2H
- InChI Key： UTYYVSZCKYEINL-UHFFFAOYSA-N
- SMILES： IC1=CC(=CC(C(F)(F)F)=N1)F
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 160
- Topological Polar Surface Area: 12.9
4-Fluoro-2-iodo-6-(trifluoromethyl)pyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A023026411-250mg |
4-Fluoro-2-iodo-6-(trifluoromethyl)pyridine |
1227595-30-3 | 97% | 250mg |
$727.60 | 2023-09-03 | |
| Alichem | A023026411-500mg |
4-Fluoro-2-iodo-6-(trifluoromethyl)pyridine |
1227595-30-3 | 97% | 500mg |
$1009.40 | 2023-09-03 | |
| Alichem | A023026411-1g |
4-Fluoro-2-iodo-6-(trifluoromethyl)pyridine |
1227595-30-3 | 97% | 1g |
$1747.20 | 2023-09-03 |
4-Fluoro-2-iodo-6-(trifluoromethyl)pyridine Related Literature
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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